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Compound of Interest

Compound Name:
4-Methyl-2-(4-

methylphenoxy)aniline

Cat. No.: B1329025 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
This document provides a detailed breakdown of the molecular weight for the chemical

compound 4-Methyl-2-(4-methylphenoxy)aniline. The molecular weight is a fundamental

physicochemical property, crucial for a wide range of applications in chemical synthesis,

quantitative analysis, and formulation development. This guide outlines the determination of the

compound's molecular formula and the subsequent calculation of its molecular weight based

on standard atomic weights.

Compound Identification
Systematic Name: 4-Methyl-2-(4-methylphenoxy)aniline

Structure: The molecule consists of an aniline core, substituted at position 4 with a methyl

group (-CH₃) and at position 2 with a 4-methylphenoxy group (-O-C₆H₄-CH₃).

Molecular Formula Determination
The molecular formula is derived by systematically counting the number of atoms of each

element in the compound's structure.

Carbon (C):
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Aniline ring: 6 atoms

Phenoxy ring: 6 atoms

Methyl group on aniline: 1 atom

Methyl group on phenoxy ring: 1 atom

Total Carbon = 14

Hydrogen (H):

On the aniline ring (positions 3, 5, 6): 3 atoms

Amino group (-NH₂): 2 atoms

Methyl group on aniline (-CH₃): 3 atoms

On the phenoxy ring (positions 2, 3, 5, 6): 4 atoms

Methyl group on phenoxy ring (-CH₃): 3 atoms

Total Hydrogen = 15

Nitrogen (N):

Amino group (-NH₂): 1 atom

Total Nitrogen = 1

Oxygen (O):

Ether linkage (-O-): 1 atom

Total Oxygen = 1

The resulting molecular formula is C₁₄H₁₅NO.

Molecular Weight Calculation
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The molecular weight (MW) is calculated by summing the atomic weights of all atoms in the

molecular formula. The standard atomic weights published by the IUPAC are used for this

calculation.[1][2][3][4][5][6][7][8][9][10][11][12][13][14][15][16][17][18][19][20]

Element Symbol Quantity
Standard
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 14 12.011 168.154

Hydrogen H 15 1.008 15.120

Nitrogen N 1
14.007[2][5][9]

[10][14]
14.007

Oxygen O 1
15.999[8][11][16]

[17][20]
15.999

Total 213.28 g/mol

The calculated molecular weight for 4-Methyl-2-(4-methylphenoxy)aniline (C₁₄H₁₅NO) is

213.28 g/mol .

Experimental Protocols
The molecular weight presented in this guide is a calculated value derived from the molecular

formula and standard atomic weights. This theoretical value is fundamental in chemistry.

Experimental verification of the molecular mass can be achieved through techniques such as

mass spectrometry.

General Protocol for Mass Spectrometry:

Sample Preparation: Dissolve a minute quantity of the purified compound in a suitable

volatile solvent (e.g., methanol, acetonitrile).

Ionization: Introduce the sample into the mass spectrometer. Use an appropriate ionization

technique, such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical

Ionization (APCI), to generate gas-phase ions of the molecule (e.g., [M+H]⁺).
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Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass

analyzer (e.g., Quadrupole, Time-of-Flight).

Detection: The detector records the abundance of ions at each m/z value, generating a mass

spectrum. The peak corresponding to the molecular ion (or a related adduct) confirms the

molecular mass of the compound. For C₁₄H₁₅NO, one would expect to find a prominent

signal around m/z = 214.28 for the [M+H]⁺ adduct.

Visualization of Calculation Workflow
The following diagram illustrates the logical process for calculating the molecular weight of the

target compound.

Identify Compound:
4-Methyl-2-(4-methylphenoxy)aniline

Determine Molecular Formula:
C₁₄H₁₅NO

Count Carbon Atoms (14) Count Hydrogen Atoms (15) Count Nitrogen Atoms (1) Count Oxygen Atoms (1)

Calculate Total Mass for Each Element

Obtain Standard Atomic Weights

C: 12.011 g/mol H: 1.008 g/mol N: 14.007 g/mol O: 15.999 g/mol

Sum Elemental Masses

Final Molecular Weight:
213.28 g/mol
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Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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